Ethyl 2-[4-(2-hydroxyethyl)phenoxy]-2-methylpropionate

• Molecular Formula: C14H20O4
• Molecular Weight: 252.31 g/mol
• IUPAC Name: ethyl 2-[4-(2-hydroxyethyl)phenoxy]-2-methylpropanoate
• InChI: InChI=1S/C14H20O4/c1-4-17-13(16)14(2,3)18-12-7-5-11(6-8-12)9-10-15/h5-8,15H,4,9-10H2,1-3H3
• InChI Key: MRJJGAVVMDBIIO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)OC1=CC=C(C=C1)CCO

Description

Ethyl 2-[4-(2-hydroxyethyl)phenoxy]-2-methylpropionate is a useful research compound. Its molecular formula is C14H20O4 and its molecular weight is 252.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 2-[4-(2-benzyloxyethyl)-phenoxy]-2-methylpropionate (480 mg) in ethanol (3.0ml) was added 10% palladium on activated carbon (30 mg), and the mixture was stirred for 48 hours at room temperature under a hydrogen atmosphere. The catalyst was filtered off, and the solvent of the filtrate was removed under reduced pressure. Purification of the residue by medium pressure liquid column chromatography on silica gel (eluent: hexane/diethyl ether=1/1) gave ethyl 2-[4-(2-hydroxyethyl)phenoxy]-2-methylpropionate (310 mg).